Cas no 68123-36-4 (5-chloro-N,N-diethyl-2-methyl-1H-benzimidazole-propyl-1-amine)

• Product Name: 5-chloro-N,N-diethyl-2-methyl-1H-benzimidazole-propyl-1-amine
• CAS No: 68123-36-4
• MF: C₁₅H₂₂ClN₃
• MW: 279.808282375336
• CID: 1724645
• PubChem ID: 106653
• Update Time: 2025-04-21

5-chloro-N,N-diethyl-2-methyl-1H-benzimidazole-propyl-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N,N-diethyl-2-methyl-1H-benzimidazole-propyl-1-amine
• 1H-Benzimidazole-1-propanamine, 5-chloro-N,N-diethyl-2-methyl-
• 5-Chloro-1-(gamma-diethylaminopropyl)-2-methylbenzimidazole
• 3-(5-chloro-2-methyl-1H-benzimidazol-1-yl)-N,N-diethylpropan-1-amine
• 3-(5-chloro-2-methylbenzimidazol-1-yl)-N,N-diethylpropan-1-amine
• DTXSID5071123
• UNII-WU5TG2MW2Q
• NS00036421
• EINECS 268-553-2
• 68123-36-4
• 5-Chloro-N,N-diethyl-2-methyl-1H-benzimidazole-1-propanamine
• WU5TG2MW2Q
• AKOS002660260
• DUBFJCBUAYLDNZ-UHFFFAOYSA-N

• Inchi： 1S/C15H22ClN3/c1-4-18(5-2)9-6-10-19-12(3)17-14-11-13(16)7-8-15(14)19/h7-8,11H,4-6,9-10H2,1-3H3
• InChI Key： DUBFJCBUAYLDNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C)N2CCCN(CC)CC

Computed Properties

• Exact Mass: 279.150225
• Monoisotopic Mass: 279.150225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.1
• XLogP3: 3.5

Experimental Properties

• Density: 1.11
• Boiling Point: 415.1°C at 760 mmHg
• Flash Point: 204.8°C
• Refractive Index: 1.566